Cas no 1396767-98-8 (4-{[(3,5-dimethoxyphenyl)methoxy]methyl}-1-[(4-fluorophenyl)methanesulfonyl]piperidine)

• Product Name: 4-{[(3,5-dimethoxyphenyl)methoxy]methyl}-1-[(4-fluorophenyl)methanesulfonyl]piperidine
• CAS No: 1396767-98-8
• MF: C₂₂H₂₈FNO₅S
• MW: 437.524828910828
• CID: 5871622
• PubChem ID: 71784869
• Update Time: 2025-10-29

4-{[(3,5-dimethoxyphenyl)methoxy]methyl}-1-[(4-fluorophenyl)methanesulfonyl]piperidine Chemical and Physical Properties

Names and Identifiers

• 4-[(3,5-dimethoxyphenyl)methoxymethyl]-1-[(4-fluorophenyl)methylsulfonyl]piperidine
• 4-{[(3,5-dimethoxyphenyl)methoxy]methyl}-1-[(4-fluorophenyl)methanesulfonyl]piperidine
• F6111-0751
• AKOS024532267
• VU0532175-1
• 1396767-98-8
• 4-(((3,5-dimethoxybenzyl)oxy)methyl)-1-((4-fluorobenzyl)sulfonyl)piperidine

• Inchi： 1S/C22H28FNO5S/c1-27-20-12-18(13-21(14-20)28-2)22(29-3)17-8-10-24(11-9-17)30(25,26)15-16-4-6-19(23)7-5-16/h4-7,12-14,17,22H,8-11,15H2,1-3H3
• InChI Key： AFSGUBFPHSDEDF-UHFFFAOYSA-N
• SMILES： N1(S(CC2=CC=C(F)C=C2)(=O)=O)CCC(C(C2=CC(OC)=CC(OC)=C2)OC)CC1

Computed Properties

• Exact Mass: 437.16722233g/mol
• Monoisotopic Mass: 437.16722233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 73.4Ų

Additional information on 4-{[(3,5-dimethoxyphenyl)methoxy]methyl}-1-[(4-fluorophenyl)methanesulfonyl]piperidine

Professional Introduction to Compound with CAS No. 1396767-98-8 and Product Name: 4-{[(3,5-dimethoxyphenyl)methoxy]methyl}-1-[(4-fluorophenyl)methanesulfonyl]piperidine

The compound with the CAS number 1396767-98-8 and the product name 4-{[(3,5-dimethoxyphenyl)methoxy]methyl}-1-[(4-fluorophenyl)methanesulfonyl]piperidine represents a significant advancement in the field of chemical pharmaceuticals. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and therapeutic interventions. The structural complexity of this molecule, featuring a piperidine core substituted with both fluoroaryl and dimethoxyphenyl moieties, makes it a subject of intense interest for researchers exploring novel pharmacophores.

One of the most striking features of this compound is its dual functionality, which arises from the presence of both the 4-fluorophenyl methanesulfonyl group and the (3,5-dimethoxyphenyl) methoxy substituent. The fluorine atom in the phenyl ring is a well-known pharmacophore that can enhance metabolic stability, binding affinity, and overall bioavailability of pharmaceutical compounds. In contrast, the dimethoxyphenyl group contributes to hydrophobic interactions and can influence receptor binding properties. This combination of structural elements suggests that the compound may exhibit unique interactions with biological targets, making it a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high precision. Studies have indicated that the piperidine core of this compound can interact effectively with various enzymes and receptors, potentially modulating their activity. The presence of the sulfonyl group further enhances its ability to engage with biological targets, as sulfonyl compounds are known for their potent pharmacological effects across multiple therapeutic areas.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in constructing the complex framework of this molecule. These synthetic strategies not only improve efficiency but also allow for greater flexibility in modifying the structure for further derivatization.

In terms of biological activity, preliminary studies have shown that derivatives of this compound exhibit promising properties in preclinical models. The fluoroaryl moiety, in particular, has been associated with enhanced binding affinity to certain therapeutic targets, while the dimethoxyphenyl group contributes to selectivity. These findings align with recent research highlighting the importance of fluorinated aromatic compounds in drug discovery due to their ability to improve pharmacokinetic profiles.

The development of novel pharmaceutical agents often relies on understanding the relationship between molecular structure and biological activity. This compound serves as an excellent example of how structural modifications can lead to new therapeutic opportunities. Researchers are currently exploring its potential in treating various conditions by targeting specific enzymes or receptors affected by its dual functionality. The sulfonyl-piperidine scaffold, in particular, has shown promise in modulating neurotransmitter systems, making it relevant for investigating treatments related to central nervous system disorders.

As computational methods continue to evolve, so does our ability to predict and validate the biological activity of complex molecules like this one. High-throughput virtual screening (HTVS) has become an indispensable tool in identifying lead compounds for drug development. By leveraging large databases and advanced algorithms, researchers can rapidly assess potential interactions between this compound and a wide range of biological targets, accelerating the discovery process.

The role of fluorine in medicinal chemistry cannot be overstated. Its presence can significantly alter pharmacological properties such as solubility, lipophilicity, and metabolic stability. In the case of this compound, the 4-fluorophenyl methanesulfonyl group is particularly noteworthy for its potential to enhance binding interactions while maintaining favorable pharmacokinetic characteristics. This underscores the importance of fluorine-containing compounds in modern drug design.

Future studies are likely to focus on optimizing synthetic routes to improve scalability while maintaining high purity standards. Additionally, exploring derivatives of this compound may reveal new pharmacological profiles or enhance existing ones through strategic modifications. The integration of machine learning models into drug discovery pipelines promises to further streamline these processes by predicting optimal modifications based on large datasets.

The broader implications of such research extend beyond individual compounds; they contribute to our fundamental understanding of how molecular structure influences biological function at a molecular level. This knowledge is crucial for developing next-generation therapeutics that are more effective and have fewer side effects than current treatments.

In conclusion,4-{[(3,5-dimethoxyphenyl)methoxy]methyl}-1-[(4-fluorophenyl)methanesulfonyl]piperidine (CAS No. 1396767-98-8) represents a significant advancement in chemical pharmaceuticals due to its complex structure and promising biological activity. Its unique combination of functional groups makes it a valuable tool for researchers exploring novel therapeutic interventions across multiple disease areas.